Cas no 83440-29-3 (1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone)

• Product Name: 1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone
• CAS No: 83440-29-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 854220
• PubChem ID: 45078254
• Update Time: 2025-04-19

1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethyl-1H-benzimidazol-1-yl)-Ethanone
• 1-(2-Ethyl-1H-benzimidazol-1-yl)ethanone
• 1H-Benzimidazole,1-acetyl-2-ethyl-(9CI)
• 1-(2-Ethyl-1H-benzo[d]imidazol-1-yl)ethanone
• 83440-29-3

• Inchi： 1S/C11H12N2O/c1-3-11-12-9-6-4-5-7-10(9)13(11)8(2)14/h4-7H,3H2,1-2H3
• InChI Key： RKADZWDHVPFJBE-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC=CC=2N=C1CC

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9Ų